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Compound of Interest

Compound Name: Hexanoylglycine-d11

Cat. No.: B12420014

Technical Guide: Safety and Handling of
Hexanoylglycine-d11

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for research and
development applications. A specific Safety Data Sheet (SDS) for Hexanoylglycine-d11 is not
readily available. The information presented here is compiled from the SDS of the non-
deuterated form, Hexanoylglycine, and general laboratory safety guidelines. It is imperative to
handle this compound with caution and to perform a thorough risk assessment before use. This
guide should be used as a supplement to, and not a replacement for, established laboratory
safety protocols and the professional judgment of trained personnel.

Introduction

Hexanoylglycine-d11 is a deuterated stable isotope-labeled analog of Hexanoylglycine.
Hexanoylglycine is an N-acylglycine that plays a role as a metabolite.[1][2] It is found in urine
and is associated with certain inborn errors of metabolism, such as Medium-Chain Acyl-CoA
Dehydrogenase (MCAD) deficiency.[3][4] Its deuterated form, Hexanoylglycine-d11, is a
valuable tool in metabolic research, particularly in mass spectrometry-based applications for
diagnostic screening and pharmacokinetic studies. This guide provides a comprehensive
overview of the safety data and handling precautions for Hexanoylglycine-d11 to ensure its
safe use in a laboratory setting.
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Hazard Identification and Classification

Based on the available data for Hexanoylglycine, the primary hazards are skin and eye
irritation.[1] While specific toxicity data for the deuterated form is unavailable, it is prudent to
assume it presents similar hazards.

GHS Hazard Classification (for Hexanoylglycine):
o Skin Irritation: Category 2[1][5]

o Eye Irritation: Category 2A[1][5]

GHS Pictograms:

lw.Exclamation Mark Pictogram

Signal Word: Warning[1]

Hazard Statements:

e H315: Causes skin irritation.[1]

e H319: Causes serious eye irritation.[1]

Precautionary Statements:

P264: Wash skin thoroughly after handling.
o P280: Wear protective gloves/protective clothing/eye protection/face protection.[5]
e P302+P352: IF ON SKIN: Wash with plenty of soap and water.[5]

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[5]

o P332+P313: If skin irritation occurs: Get medical advice/attention.[5]

o P337+P317: If eye irritation persists: Get medical advice/attention.
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Physical and Chemical Properties

The following table summarizes the known physical and chemical properties of
Hexanoylglycine-d11 and its non-deuterated analog.

Property Hexanoylglycine-d11 Hexanoylglycine
Molecular Formula CsD11H4NO3[6] CsH1sNOs3[1]
Molecular Weight 184.28 g/mol [6][7] 173.21 g/mol [1]
Appearance Solid (assumed) Crystalline solid[8]
Purity >98% (typical)[9] >95% (typical)[8]

Soluble in ethanol (~50
Soluble in organic solvents mg/ml), DMSO (~30 mg/ml),
Solubility such as ethanol, DMSO, and and DMF (~50 mg/ml). Soluble
dimethylformamide (DMF).[8] in PBS (pH 7.2) at
approximately 5 mg/ml.[8]

Storage -20°C[8] -20°C[8]

Handling and Storage

Given that Hexanoylglycine-d11 is typically supplied as a solid or powder, appropriate
precautions must be taken to avoid dust inhalation and skin/eye contact.

Personal Protective Equipment (PPE):

o Eye Protection: Chemical safety goggles or a face shield.

» Hand Protection: Compatible chemical-resistant gloves (e.g., nitrile).
» Skin and Body Protection: Laboratory coat.

Engineering Controls:

o Work in a well-ventilated area. For procedures that may generate dust, a chemical fume
hood or a ventilated balance enclosure should be used.
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General Handling Precautions:

Avoid breathing dust.

Avoid contact with eyes, skin, and clothing.

Wash hands thoroughly after handling.

Keep containers tightly closed when not in use.

For research use only. Not for human or veterinary use.[8]
Storage:

o Store at -20°C in a dry, well-ventilated place.[8]

o Keep container tightly closed.

Experimental Protocols and Workflows

General Workflow for Handling Hexanoylglycine-d11
Powder

The following diagram illustrates a safe workflow for handling powdered Hexanoylglycine-d11
in a laboratory setting.
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Caption: General laboratory workflow for safely handling powdered chemicals.
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Preparation of a Stock Solution

o Preparation: Put on all required personal protective equipment. Prepare the work area,
preferably within a chemical fume hood, by laying down absorbent bench paper.

e Weighing: Tare a clean, dry vial on an analytical balance. Carefully transfer the desired
amount of Hexanoylglycine-d11 powder to the vial using a clean spatula. Record the exact
weight.

» Dissolution: Add the appropriate volume of solvent (e.g., ethanol, DMSO, DMF) to the vial to
achieve the desired stock concentration. Cap the vial tightly and vortex or sonicate until the
solid is completely dissolved.

o Storage: Label the vial clearly with the compound name, concentration, solvent, and date of
preparation. Store the stock solution at -20°C.

Biological Context and Signaling Pathway

Hexanoylglycine is a metabolite in the fatty acid [3-oxidation pathway. Its accumulation is a key
diagnostic marker for Medium-Chain Acyl-CoA Dehydrogenase (MCAD) deficiency, an inherited
metabolic disorder.[3][4] In individuals with MCAD deficiency, the enzyme responsible for the
dehydrogenation of medium-chain fatty acids is defective. This leads to the accumulation of
medium-chain acyl-CoAs, which are then alternatively metabolized, in part through conjugation
with glycine to form acylglycines like Hexanoylglycine, which are then excreted in the urine.

The following diagram illustrates the simplified metabolic pathway leading to the formation of
Hexanoylglycine.
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Caption: Simplified metabolic pathway showing the formation of Hexanoylglycine in MCAD
deficiency.

First Aid Measures

 In case of skin contact: Immediately wash with plenty of soap and water. If skin irritation
occurs, seek medical attention.
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 In case of eye contact: Rinse cautiously with water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get medical
advice/attention.

« If inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a
physician.

« |If swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Consult a physician.

Disposal Considerations

Dispose of waste material in accordance with local, state, and federal regulations. Contact a
licensed professional waste disposal service to dispose of this material.

This technical guide provides a starting point for the safe handling and use of
Hexanoylglycine-d11. Researchers should always consult with their institution's
Environmental Health and Safety (EHS) department for specific guidance and to ensure
compliance with all applicable regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safety data sheet and handling precautions for
Hexanoylglycine-d11]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12420014+#safety-data-sheet-and-handling-
precautions-for-hexanoylglycine-d11]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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